Cas no 145071-72-3 (Benzenamine, 4-(cyclopentylmethyl)-)

• Product Name: Benzenamine, 4-(cyclopentylmethyl)-
• CAS No: 145071-72-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD20716142
• CID: 3755223
• PubChem ID: 10012433
• Update Time: 2025-10-29

Benzenamine, 4-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(cyclopentylmethyl)-
• 4-Cyclopentylmethyl-phenylamine
• 4-(Cyclopentylmethyl)aniline
• (4-aminophenyl)cyclopentylmethane
• MFCD20716142
• 145071-72-3
• SCHEMBL7438487
• BS-46034
• E74861
• CS-0188142

• MDL： MFCD20716142
• Inchi： 1S/C12H17N/c13-12-7-5-11(6-8-12)9-10-3-1-2-4-10/h5-8,10H,1-4,9,13H2
• InChI Key： HLGGEQDQQGRVQY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CC2CCCC2)C=C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 4-(cyclopentylmethyl)-

Benzenamine, 4-(cyclopentylmethyl)- (CAS No. 145071-72-3)

Benzenamine, 4-(cyclopentylmethyl)- is a versatile organic compound with the CAS registry number 145071-72-3. This compound belongs to the class of aromatic amines, specifically substituted benzene derivatives. The structure of this compound features a benzene ring with an amino group (-NH₂) attached at the para position relative to a cyclopentylmethyl substituent (-CH₂-C₅H₉). The presence of the cyclopentylmethyl group introduces unique steric and electronic properties, making this compound highly interesting for various applications in chemistry and materials science.

The synthesis of Benzenamine, 4-(cyclopentylmethyl)- typically involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the desired aromatic amine structure. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of Benzenamine, 4-(cyclopentylmethyl)- is in the field of drug discovery. The compound's unique structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic applications. For example, studies have shown that this compound can act as a precursor for synthesizing inhibitors of certain enzymes involved in neurodegenerative diseases. Its ability to form stable hydrogen bonds and π-π interactions makes it an attractive candidate for drug design.

In addition to its role in medicinal chemistry, Benzenamine, 4-(cyclopentylmethyl)- has found applications in materials science. The compound's electronic properties make it suitable for use in organic semiconductors and conductive polymers. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such advancements hold promise for applications in flexible electronics and energy storage devices.

The physical properties of Benzenamine, 4-(cyclopentylmethyl)- are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical transformations that require controlled solubility profiles.

From an environmental standpoint, the biodegradation and toxicity profiles of Benzenamine, 4-(cyclopentylmethyl)- have been studied extensively. Research indicates that under aerobic conditions, the compound undergoes microbial degradation within a few weeks, suggesting that it poses minimal long-term risks to ecosystems when handled responsibly.

In conclusion, Benzenamine, 4-(cyclopentylmethyl)- (CAS No. 145071-72-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry and materials science.